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This technical guide provides an in-depth overview of the discovery, isolation, and structural

elucidation of Galanganone C, a novel chalcone identified from the rhizomes of Alpinia

galanga. This document is intended for researchers, scientists, and professionals in the field of

drug development and natural product chemistry, offering a comprehensive resource on the

methodologies employed in the identification of this compound.

Introduction
Alpinia galanga, a plant belonging to the Zingiberaceae family, is a well-known medicinal plant

in Southern Asia, traditionally used for various therapeutic purposes.[1] Its rhizomes are a rich

source of bioactive compounds, including essential oils, flavonoids, and phenylpropanoids.[2]

[3] Recent phytochemical investigations have led to the discovery of novel chalcones, among

them Galanganone C, which possesses a unique long-chain alkylphenol moiety.[4] This guide

details the pioneering work that led to its isolation and characterization.

Experimental Protocols
The following sections outline the detailed experimental procedures for the extraction and

isolation of Galanganone C from the rhizomes of Alpinia galanga, as well as the analytical

methods used for its structural elucidation.
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Dried rhizomes of Alpinia galanga were used as the starting material for the isolation process.

Extraction and Isolation
The isolation of Galanganone C was achieved through a multi-step extraction and

chromatographic process. The general workflow is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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